molecular formula C22H25N5O2 B2633662 2-(4-(3-(3,4-dihydroisoquinolin-2(1H)-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one CAS No. 1171615-14-7

2-(4-(3-(3,4-dihydroisoquinolin-2(1H)-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one

Cat. No. B2633662
CAS RN: 1171615-14-7
M. Wt: 391.475
InChI Key: LJWHAEUVIMLMGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Reactions Analysis

The compound likely undergoes various chemical reactions depending on the conditions. For example, the dihydroisoquinoline group could potentially undergo oxidation reactions .

Scientific Research Applications

Synthesis and Antioxidant Evaluation

Research has led to the synthesis of novel compounds, including derivatives of the mentioned chemical, which exhibit promising antioxidant properties. For instance, a study by Gouda (2012) explored the synthesis of imidazolopyrazole and imidazolopyrimidine derivatives showing significant antioxidant activities, some of which demonstrated the ability to protect DNA from damage induced by bleomycin (Gouda, 2012).

Antimicrobial Agents

Another area of research includes the development of novel pyrazole derivatives containing a 2-methylquinoline ring system, investigated for their antimicrobial properties. Raju et al. (2016) synthesized compounds that showed significant antibacterial activity against strains like Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Aspergillus niger (Raju et al., 2016).

Anticancer Activity

The synthesis of novel heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole was carried out to evaluate their anticancer activity. Metwally et al. (2016) reported that some of these newly synthesized compounds exhibited promising anticancer activities, showcasing the therapeutic potential of derivatives of the chemical compound (Metwally, Abdelrazek, & Eldaly, 2016).

properties

IUPAC Name

2-[4-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]-3,5-dimethylpyrazol-1-yl]-4-methyl-1H-pyrimidin-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25N5O2/c1-14-12-20(28)24-22(23-14)27-16(3)19(15(2)25-27)8-9-21(29)26-11-10-17-6-4-5-7-18(17)13-26/h4-7,12H,8-11,13H2,1-3H3,(H,23,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJWHAEUVIMLMGM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)N3CCC4=CC=CC=C4C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-(3-(3,4-dihydroisoquinolin-2(1H)-yl)-3-oxopropyl)-3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.